Cas no 952182-40-0 (3-phenyl-5H,6H-imidazo[2,1-b][1,3]thiazole-2-carbaldehyde)

• Product name: 3-phenyl-5H,6H-imidazo[2,1-b][1,3]thiazole-2-carbaldehyde
• CAS No: 952182-40-0
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• MDL: MFCD09817450
• CID: 4667025
• PubChem ID: 24213857

3-phenyl-5H,6H-imidazo[2,1-b][1,3]thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carbaldehyde
• Imidazo[2,1-b]thiazole-2-carboxaldehyde, 5,6-dihydro-3-phenyl-
• CNB18240
• CS-0335915
• 3-Phenyl-5,6-dihydroimidazo[2,1-b]thiazole-2-carbaldehyde
• 3-Phenyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxaldehyde
• 952182-40-0
• MFCD09817450
• AKOS005072795
• 3-phenyl-5H,6H-imidazo[2,1-b][1,3]thiazole-2-carbaldehyde
• FB-0218

• MDL： MFCD09817450
• Inchi： 1S/C12H10N2OS/c15-8-10-11(9-4-2-1-3-5-9)14-7-6-13-12(14)16-10/h1-5,8H,6-7H2
• InChI Key： XAPZTWMVOIOGLX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C2=CC=CC=C2)N2CCN=C12

Computed Properties

• Exact Mass: 230.05138412g/mol
• Monoisotopic Mass: 230.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 1.4